Cas no 2027650-12-8 (4-bromo-3-cyano-N-propylbenzene-1-sulfonamide)

• Product Name: 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide
• CAS No: 2027650-12-8
• MF: C₁₀H₁₁BrN₂O₂S
• MW: 303.175540208817
• CID: 6211985
• PubChem ID: 165445617
• Update Time: 2025-08-05

4-bromo-3-cyano-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide
• 2027650-12-8
• EN300-1452643

• Inchi： 1S/C10H11BrN2O2S/c1-2-5-13-16(14,15)9-3-4-10(11)8(6-9)7-12/h3-4,6,13H,2,5H2,1H3
• InChI Key： UJXXXBKIHIXHQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 301.97246g/mol
• Monoisotopic Mass: 301.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.3Ų

Additional information on 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide

4-bromo-3-cyano-N-propylbenzene-1-sulfonamide: A Versatile Compound in Medicinal Chemistry and Material Science

4-bromo-3-cyano-N-propylbenzene-1-sulfonamide, with the chemical identifier CAS No. 2027650-12-8, represents a unique molecular scaffold that combines multiple functional groups. This compound features a benzene ring substituted with a 4-bromo group, a 3-cyano group, and a N-propyl chain connected to the sulfonamide moiety. The benzene-1-sulfonamide core provides a versatile platform for chemical modifications, enabling tailored interactions with biological targets. Recent studies have highlighted its potential in both pharmaceutical and material science applications, making it a focal point in modern research.

The molecular structure of 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide is characterized by the strategic placement of electron-withdrawing groups. The cyano group at the 3-position and the 4-bromo substituent create a conjugated system that enhances the compound's reactivity. The N-propyl chain introduces steric and electronic effects, which are critical for modulating biological activity. The benzene-1-sulfonamide moiety, a well-known pharmacophore, is often used in the design of inhibitors targeting specific enzymes or receptors. These structural features collectively contribute to the compound's multifunctional properties.

Recent advancements in medicinal chemistry have demonstrated the utility of 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide in the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry reported its application as a lead compound for the design of selective inhibitors against the enzyme protein kinase B (AKT), which is implicated in various cancers. The cyano group was found to enhance the compound's binding affinity, while the 4-bromo substituent contributed to the necessary hydrophobic interactions. This discovery underscores the importance of 4-bromo-3-cyano-N-propdeylbenzene-1-sulfonamide as a scaffold for drug discovery.

Moreover, the benzene-1-sulfonamide core has shown promise in the development of materials with tailored properties. A 2024 article in Advanced Materials explored its use in the synthesis of functional polymers for biomedical applications. The N-propyl chain was modified to incorporate hydrophilic groups, enabling the creation of biocompatible coatings for medical devices. The cyano group was found to improve the mechanical strength of the polymer matrix, while the 4-bromo substituent enhanced the material's thermal stability. These findings highlight the versatility of 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide in material science.

Another emerging area of research involves the 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide's potential as a building block for fluorescent probes. A 2023 paper in Chemical Communications described its use in the design of ratiometric sensors for detecting metal ions in biological systems. The cyano group was functionalized with a fluorescent dye, while the 4-bromo substituent facilitated the conjugation of a quencher molecule. This approach allowed for the development of highly sensitive and selective sensors, demonstrating the compound's adaptability to diverse applications.

From a synthetic perspective, the 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide can be synthesized through a multi-step process. One efficient method involves the coupling of a 3-cyano-substituted benzene derivative with a N-propyl sulfonamide moiety. This reaction typically proceeds under mild conditions, utilizing catalysts such as palladium-based complexes. The presence of the 4-bromo group in the starting material is crucial for directing the regioselectivity of the coupling reaction. Optimization of reaction parameters, such as temperature and solvent, is essential for achieving high yields and purity of the final product.

Recent computational studies have provided insights into the molecular interactions of 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide with biological targets. Molecular docking simulations revealed that the cyano group forms hydrogen bonds with key residues in the active site of AKT, while the 4-bromo substituent engages in π-π stacking interactions with aromatic amino acids. The N-propyl chain was found to occupy a hydrophobic pocket, further stabilizing the binding interaction. These findings align with experimental data, validating the compound's potential as a therapeutic agent.

In addition to its pharmaceutical applications, the 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide has been explored for its role in catalytic processes. A 2024 study in Catalysis Science & Technology reported its use as a catalyst in the oxidative coupling of alkenes. The cyano group was found to act as an electron acceptor, while the 4-bromo substituent facilitated the formation of reactive intermediates. The N-propyl chain provided a flexible scaffold for the coordination of metal catalysts, enhancing the reaction efficiency. This application highlights the compound's potential beyond traditional pharmaceutical contexts.

Despite its promising properties, the 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide faces challenges related to its solubility and metabolic stability. Studies have shown that the 4-bromo group can reduce the solubility of the compound in aqueous environments, which may affect its bioavailability. To address this, researchers have explored the introduction of hydrophilic substituents on the N-propyl chain. These modifications have been shown to improve solubility while maintaining the compound's biological activity, as demonstrated in a 2023 paper in Drug Discovery Today.

In conclusion, 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide is a multifunctional compound with significant potential in various fields. Its unique molecular structure, featuring a benzene-1-sulfonamide core and strategically placed substituents, allows for tailored applications in pharmaceuticals, materials science, and catalysis. Ongoing research continues to uncover new uses for this compound, driven by its adaptability and the growing demand for innovative solutions in science and technology.

As research progresses, the 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide is poised to play an increasingly important role in the development of novel therapeutics and advanced materials. Its structural versatility and functional groups make it a valuable scaffold for future innovations, underscoring the importance of continued exploration in this area.

For further information on the synthesis, applications, and recent advancements related to 4-bromo-3-cyano-N-propylbenzene-1-sulfonamide, readers are encouraged to consult recent publications in peer-reviewed journals such as Journal of Medicinal Chemistry, Advanced Materials, and Chemical Communications. These sources provide detailed insights into the compound's properties and potential, supporting its role as a key player in modern scientific research.